Cas no 1001397-29-0 (1-(5-Ethyl-2-pyrimidinyl)-4-piperidinol)

• Product Name: 1-(5-Ethyl-2-pyrimidinyl)-4-piperidinol
• CAS No: 1001397-29-0
• MF: C₁₁H₁₇N₃O
• MW: 207.272182226181
• CID: 2128449
• PubChem ID: 57708399
• Update Time: 2025-05-22

1-(5-Ethyl-2-pyrimidinyl)-4-piperidinol Chemical and Physical Properties

Names and Identifiers

• 1-(5-Ethyl-2-pyrimidinyl)-4-piperidinol
• 1001397-29-0
• 1-(5-ethylpyrimidin-2-yl)piperidin-4-ol
• AKOS015966555
• DB-362903
• KZGKADVGVHLURS-UHFFFAOYSA-N
• AT21975
• SCHEMBL357797
• 4-Piperidinol, 1-(5-ethyl-2-pyrimidinyl)-

• Inchi： 1S/C11H17N3O/c1-2-9-7-12-11(13-8-9)14-5-3-10(15)4-6-14/h7-8,10,15H,2-6H2,1H3
• InChI Key： KZGKADVGVHLURS-UHFFFAOYSA-N
• SMILES： OC1CCN(C2N=CC(CC)=CN=2)CC1

Computed Properties

• Exact Mass: 207.137162174Da
• Monoisotopic Mass: 207.137162174Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.3
• Topological Polar Surface Area: 49.3Ų

Additional information on 1-(5-Ethyl-2-pyrimidinyl)-4-piperidinol

1-(5-Ethyl-2-pyrimidinyl)-4-piperidinol: A Comprehensive Overview

1-(5-Ethyl-2-pyrimidinyl)-4-piperidinol, also known by its CAS number 1001397-29-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This molecule belongs to the class of piperidinols, which are known for their diverse biological activities. The compound's structure consists of a piperidine ring substituted with a pyrimidine moiety at the 4-position, along with an ethyl group attached to the pyrimidine ring. This unique combination of structural features contributes to its potential as a bioactive agent.

The synthesis of 1-(5-Ethyl-2-pyrimidinyl)-4-piperidinol involves a series of well-established organic reactions, including nucleophilic substitutions and cyclizations. Recent advancements in asymmetric synthesis have enabled the production of enantiomerically pure forms of this compound, which is crucial for its application in drug discovery. The compound's solubility and stability under physiological conditions make it an attractive candidate for further pharmacological studies.

Recent research has highlighted the potential of 1-(5-Ethyl-2-pyrimidinyl)-4-piperidinol as a modulator of various cellular pathways. For instance, studies have demonstrated its ability to inhibit certain kinases involved in inflammatory processes, suggesting its potential utility in the treatment of autoimmune diseases. Additionally, preclinical data indicate that this compound may exhibit neuroprotective effects, making it a promising candidate for therapies targeting neurodegenerative disorders such as Alzheimer's disease.

In terms of applications, 1-(5-Ethyl-2-pyrimidinyl)-4-piperidinol has shown promise in the development of novel therapeutic agents. Its ability to interact with specific protein targets has been explored in the context of cancer treatment, where it may serve as a lead compound for designing more potent and selective anticancer drugs. Furthermore, ongoing investigations into its pharmacokinetic properties aim to optimize its bioavailability and minimize potential side effects.

The development of 1-(5-Ethyl-2-pyrimidinyl)-4-piperidinol as a drug candidate is supported by its favorable safety profile observed in preliminary toxicity studies. However, further clinical trials are required to confirm its efficacy and safety in human subjects. Collaborative efforts between academic institutions and pharmaceutical companies are currently underway to advance this compound through the drug development pipeline.

In conclusion, 1-(5-Ethyl-2-pyrimidinyl)-4-piperidinol, with its unique chemical structure and promising biological activities, represents a valuable asset in contemporary drug discovery research. Its potential applications span across multiple therapeutic areas, underscoring the importance of continued investigation into its properties and mechanisms of action.